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Compound of Interest

Compound Name: 3-Bromo-1-nitronaphthalene

Cat. No.: B177257

A thorough understanding of a chemical's properties is the foundation of a robust safety assessment. 3-Bromo-1-
nitronaphthalene is a solid at room temperature, utilized as an intermediate in the synthesis of pharmaceuticals
and other complex organic molecules.[1][2] Its dual functionalization with both a bromine atom and a nitro group
dictates its reactivity and its toxicological profile.[1][2]

Table 1: Physicochemical and Hazard Identification Data

Property Value Source(s)
Chemical Formula C10HeBrNO2 [1][2][3]
Molecular Weight ~252.06 g/mol [1][3]
Appearance Yellow crystalline solid / powder [2][4]

H315: Causes skin irritationH319:
GHS Hazard Statements Causes serious eye irritationH335: [5]

May cause respiratory irritation

Signal Word Warning [5]

o Strong oxidizing agents, Strong
Incompatibilities ] [5161[7]
reducing agents, Strong bases

= Carbon oxides (CO, COz2), Nitrogen
Hazardous Decomposition . . [5]
oxides (NOx), Hydrogen bromide gas

graph "Hazard Profile Summary" {

graph [rankdir="TB", splines=ortho, nodesep=0.6];

node [shape=Mdiamond, style=filled, width=2, height=2, fixedsize=true];
edge [style=invis];

// Node definitions with specific colors and high-contrast font colors
HEALTH [label="2", fillcolor="#4285F4", fontcolor="#FFFFFF"];
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FLAMMABILITY [label="0", fillcolor="#EA4335", fontcolor="#FFFFFF"];
INSTABILITY [label="0", fillcolor="#FBBCO5", fontcolor="#202124"];
SPECIAL [label="", fillcolor="#FFFFFF", fontcolor="#202124"];

// Invisible edges to position the nodes in a diamond shape
subgraph {
rank=same;
FLAMMABILITY;
}

subgraph {
rank=same;
HEALTH;
INSTABILITY;
}

subgraph {
rank=same;
SPECIAL;

}

FLAMMABILITY -- HEALTH;
FLAMMABILITY -- INSTABILITY;
HEALTH -- SPECIAL;
INSTABILITY -- SPECIAL;

// Labels for the quadrants

label health [label="Health", shape=plaintext, fontsize=12, fontcolor="#202124"];
label flam [label="Flammability", shape=plaintext, fontsize=12, fontcolor="#202124"];
label inst [label="Instability", shape=plaintext, fontsize=12, fontcolor="#202124"];

// Positioning the labels using invisible nodes and edges
pos health [shape=point, style=invis, pos="-1.5,0!"];

pos flam [shape=point, style=invis, pos="0,1.5!"];

pos inst [shape=point, style=invis, pos="1.5,0!"1];
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Caption: The hierarchy of controls applied to laboratory chemical safety.
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Engineering Controls: The Primary Barrier

The most critical engineering control for handling 3-Bromo-1-nitronaphthalene is the mandatory use of a certified
chemical fume hood. [8]This is non-negotiable. The fume hood contains dusts and potential vapors, preventing
inhalation, which is a primary route of exposure. [S]Ensure the sash is kept at the lowest practical height and that
the hood's certification is current.

Administrative Controls: Standardizing Safe Practices

These controls are procedural and behavioral measures designed to reduce exposure risk:

» Standard Operating Procedures (SOPs): Your institution must have a specific SOP for handling halogenated
nitroaromatic compounds.

« Training: All personnel must be trained on the specific hazards of this compound and the emergency procedures
before handling it.

¢ Access Control: Limit access to storage areas and designated handling zones to authorized personnel only.

o Labeling: All primary and secondary containers must be clearly labeled with the chemical name, CAS number,
and appropriate GHS hazard pictograms.

Personal Protective Equipment (PPE): The Final Defense

PPE is the last line of defense and must be used in conjunction with engineering and administrative controls. [9]It
does not eliminate the hazard but provides a crucial barrier against exposure.

Table 2: Personal Protective Equipment (PPE) Specification
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PPE Category Specification Rationale and Causality

Prevents direct skin contact, which
can cause irritation. [5]Double-gloving
] Chemical-resistant gloves (Nitrile or is recommended for extended
Hand Protection
Neoprene recommended). [8] procedures. Gloves should be
changed every 30-60 minutes or

immediately upon known contact. [9]

Protects against accidental splashes

o ) or airborne particles that can cause
) Safety glasses with side shields or ) S ]
Eye & Face Protection ] serious eye irritation. [5]A face shield
chemical splash goggles. [6][8]
should be worn over goggles when

there is a significant splash risk. [9]

Protects skin and personal clothing
) A flame-retardant lab coat is from contamination. [8]For handling
Body Protection . )
mandatory. larger quantities (>100g), a chemical-

resistant apron is advised. [8]

A fume hood provides adequate
respiratory protection. [6]If a fume
) ) Not typically required when handled hood is non-functional or in the event
Respiratory Protection o - )
within a certified fume hood. of a large spill, a NIOSH-approved
respirator with an organic vapor

cartridge is necessary. [8]

Section 3: Standard Operating Procedure (SOP) for Laboratory
Handling

This protocol outlines a self-validating workflow for the safe handling of 3-Bromo-1-nitronaphthalene.

Pre-Handling Checklist

» Verify Fume Hood: Confirm the chemical fume hood has a current certification and is functioning correctly (check
airflow monitor).

+ Assemble PPE: Don all required PPE as specified in Table 2 before entering the designated handling area.

» Prepare Workspace: Ensure the work surface is clean and uncluttered. Designate a specific area for the handling
procedure.

+ Locate Emergency Equipment: Confirm the location and operational status of the nearest safety shower,
eyewash station, and spill kit.
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* Review SDS: Have a copy of the Safety Data Sheet (SDS) for 3-Bromo-1-nitronaphthalene readily available.

Weighing and Dispensing Protocol (Solid)

« Perform all manipulations within the fume hood.
+ Use a disposable weigh boat or a tared, sealed container to prevent contamination of balances.

« Handle the solid carefully to minimize the generation of airborne dust. Do not use a brush to sweep up small
spills of the powder; instead, wipe with a damp cloth or paper towel, which should then be disposed of as
hazardous waste.

¢ Close the primary container tightly immediately after dispensing the required amount. [5][6]

Post-Handling Decontamination

o Work Surface: Wipe down the work area within the fume hood with an appropriate solvent (e.g., ethanol or
isopropanol), followed by soap and water. [10]All cleaning materials must be disposed of as hazardous waste.

* Glassware: Rinse all contaminated glassware with a suitable solvent to dissolve any residue. This rinse aid
should be collected as halogenated organic waste. Then, wash the glassware according to standard laboratory
procedures. [11]3. PPE Removal: Remove gloves using the proper technique (without touching the outer surface)
and dispose of them in the designated hazardous waste container. [L2]JRemove lab coat and eye protection last.
Wash hands thoroughly with soap and water. [5]

Section 4: Emergency Response and First Aid

Rapid and correct response to an emergency is critical to minimizing harm.
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Assess Situation
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Initiate First Aid (Sec 4.2)
Alert emergency services

Small Spill?
(<10g, contained)

Trained personnel handle spill Large Spill?
Use spill kit, wear full PPE (>10g or uncontained)

Evacuate Area
Alert EH&S / Emergency Response
Restrict access

Collect waste in sealed container
Decontaminate area

Report Incident
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Caption: Decision workflow for responding to a chemical spill.
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Spill Management

+ Small Spill (<10g and contained in fume hood):
o Ensure full PPE is worn.

o Cover the spill with an inert absorbent material like vermiculite or sand. [10][13] 3. Carefully sweep the
absorbed material into a designated, sealable hazardous waste container. Avoid creating dust. [7][13] 4.
Decontaminate the area as described in Section 3.3.

o Large Spill (>10g or outside of fume hood):

o Evacuate the immediate area and alert all nearby personnel. [10][14] 2. If safe to do so, turn off any nearby
ignition sources. [14] 3. Close the laboratory doors to contain vapors and restrict access.

o Immediately contact your institution's Environmental Health & Safety (EH&S) department or emergency
response team. Do not attempt to clean up a large spill without specialized training and equipment.

Personnel Exposure: First Aid

« Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or stops, provide artificial
respiration (if trained to do so) and seek immediate medical attention. [5][6]* Skin Contact: Immediately remove
all contaminated clothing. [6]Flush the affected skin with copious amounts of water and soap for at least 15
minutes. [5][6]Seek medical attention if irritation develops or persists.

+ Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open. [5]
[6]Remove contact lenses if present and easy to do. [6]Seek immediate medical attention.

« Ingestion: Do NOT induce vomiting. [5]Rinse the mouth with water. Never give anything by mouth to an
unconscious person. [12]Seek immediate medical attention. [15]

Section 5: Storage and Waste Management

Proper storage and disposal are critical for preventing accidents and environmental contamination.

Storage Requirements

¢ Store in a tightly closed container in a dry, cool, and well-ventilated area. [5][6][16]* The storage area should be a
designated corrosives or toxics cabinet.

» Store locked up and away from incompatible materials such as strong oxidizing agents and strong bases. [6][14]*
Protect from direct light and heat. [6]

Waste Disposal
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o Segregation: All waste containing 3-Bromo-1-nitronaphthalene, including contaminated consumables (gloves,
paper towels) and rinse solvents, must be collected as halogenated organic hazardous waste. Do not mix with
non-halogenated waste streams. [17]* Containerization: Use a designated, properly labeled, and leak-proof
waste container. Do not fill containers beyond 90% capacity. [10]* Final Disposal: Under no circumstances should
this chemical or its waste be disposed of down the drain. [7][18]The only acceptable method of disposal is
through a licensed professional waste disposal service, typically via high-temperature incineration in a facility
equipped with afterburners and scrubbers to handle the halogenated and nitrogenous byproducts. [18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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